Cas no 690-71-1 (tert-Amyl oxalate)

tert-Amyl oxalate structure
tert-Amyl oxalate structure
Product Name:tert-Amyl oxalate
CAS No:690-71-1
MF:C12H22O4
MW:230.300684452057
CID:973037
PubChem ID:22315812
Update Time:2025-04-19

tert-Amyl oxalate Chemical and Physical Properties

Names and Identifiers

    • tert-Amyl oxalate
    • 2-(2-methylbutan-2-yloxy)-2-oxoacetate
    • DTXSID80596299
    • SCHEMBL1121870
    • Bis(2-methyl-2-butanyl) oxalate
    • 690-71-1
    • Inchi: 1S/C12H22O4/c1-7-11(3,4)15-9(13)10(14)16-12(5,6)8-2/h7-8H2,1-6H3
    • InChI Key: AIKZXVUWCRXZFS-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OC(C)(C)CC)=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 230.15180918g/mol
  • Monoisotopic Mass: 230.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų
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